Cas no 1807072-76-9 (Methyl 2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1807072-76-9
• MF: C₉H₇Cl₂F₂NO₂
• MW: 270.060187578201
• CID: 4873960
• Update Time: 2025-10-30

Methyl 2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H7Cl2F2NO2/c1-16-9(15)6-4(2-10)7(11)14-3-5(6)8(12)13/h3,8H,2H2,1H3
• InChI Key： JYDZOCOHJJRNRS-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C(F)F)C=1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate

Research Briefing on Methyl 2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate (CAS: 1807072-76-9)

Methyl 2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate (CAS: 1807072-76-9) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its difluoromethyl and chloromethyl substituents, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in the development of agrochemicals, pharmaceuticals, and other specialty chemicals, highlighting its importance in modern synthetic chemistry.

The primary focus of recent research has been on the compound's role as a key building block in the synthesis of novel heterocyclic compounds. Its reactivity, particularly at the chloromethyl and difluoromethyl positions, allows for diverse functionalization, making it a valuable scaffold for medicinal chemistry. For instance, studies have demonstrated its use in the preparation of potential kinase inhibitors and antimicrobial agents, underscoring its relevance in addressing unmet medical needs. The compound's structural motifs are also being investigated for their potential to enhance the pharmacokinetic properties of drug candidates.

In addition to its pharmaceutical applications, Methyl 2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate has been studied for its agrochemical potential. Researchers have explored its derivatives as promising candidates for the development of next-generation herbicides and pesticides. The difluoromethyl group, in particular, is known to improve the bioavailability and metabolic stability of agrochemicals, making this compound a focal point in sustainable agriculture research. Recent patents and publications highlight its efficacy in targeting specific plant pathogens while minimizing environmental impact.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been a key area of investigation. Optimized synthetic routes, including catalytic methods and green chemistry approaches, have been developed to improve yield and reduce waste. These innovations not only enhance the compound's accessibility for research and industrial applications but also align with the growing emphasis on sustainable chemical processes. Furthermore, computational studies have provided insights into the compound's reactivity and potential side reactions, aiding in the design of more efficient synthetic protocols.

In conclusion, Methyl 2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate (CAS: 1807072-76-9) represents a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its structural versatility, combined with recent advancements in synthetic methodologies, positions it as a critical intermediate for the development of novel therapeutics and agrochemicals. Ongoing research continues to uncover new opportunities for this compound, reinforcing its significance in the field. Future studies are expected to delve deeper into its mechanistic roles and explore its potential in emerging areas such as targeted drug delivery and biocatalysis.